Cas no 111-87-5 (1-Octanol)

• Product Name: 1-Octanol
• CAS No: 111-87-5
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD00002988
• CID: 35708
• PubChem ID: 957
• Update Time: 2025-07-30

1-Octanol Chemical and Physical Properties

Names and Identifiers

• 1-Octanol
• ALCOHOL C-8
• CAPRYL ALCOHOL
• CAPRYLIC ALCOHOL
• FEMA 2800
• HEPTYL CARBINOL
• N-CAPRYL ALCOHOL
• N-CAPRYLIC ALCOHOL
• N-OCTANOL
• N-OCTYL ALCOHOL
• N-OCTYL ALCOHOL, PRIMARY
• OCTAN-1-OL
• OCTANOL
• OCTANOL,1-
• OCTYL ALCOHOL
• 1-Hydroxyoctane
• alcooln-octylique
• Alfol 8
• 1-Octanol [for Determining Partition Coefficients]
• OCTANOL,1-(AS)
• Octylalcohol Solution
• capryl alcohmol
• [14C]-n-Octanol
• 1-Octanol reagentplus
• caprylic
• Epal 8
• Lorol 20
• Octilin
• sipoll8
• 1-Octanol - water mixture
• epal8
• alfol8
• lorol20
• Primary octyl alcohol
• n-Octan-1-ol
• Sipol L8
• 1-Octyl alcohol
• n-Heptyl carbinol
• octyl-alcohol
• N-octyl-alcohol
• Octyl alcohol, normal-primary
• C8 alcohol
• Fatty alcohol(C8)
• Octyl alcohol, primary
• Caswell No. 611A
• Octyl alcohol (natural)
• FEMA Number 2800
• n-Capry
• 1-Oktanol
• MLS001055318
• MLSMR
• SMR000673567
• n-Octanol 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)

• MDL： MFCD00002988
• Inchi： 1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3
• InChI Key： KBPLFHHGFOOTCA-UHFFFAOYSA-N
• SMILES： OCCCCCCCC
• BRN： 1697461

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 43.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless transparent oily liquid with strong oil smell and citrus smell.
• Density: 0.827 g/mL at 25 °C(lit.)
• Melting Point: −15 °C (lit.)
• Boiling Point: 196 °C(lit.)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.429(lit.)
• Solubility: water: partially soluble107g/L at 23°C
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 20.23000
• LogP: 2.33920
• Sensitiveness: Sensitive to humidity
• Merck: 6751
• Vapor Pressure: 0.14 mmHg ( 25 °C)
• FEMA: 2800
• Relative Polarity: 0.537
• Solubility: Almost insoluble in water, but miscible with alcohol, ether, chloroform, etc.

1-Octanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3082
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S26-S36/37-S37/39
• RTECS：RH6550000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.8%(V)
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：9
• Packing Group：III
• Risk Phrases：R36/38
• Packing Group：III
• Hazard Level：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Solvents

Additional information on 1-Octanol

Chemical Profile of 1-Octanol (CAS No. 111-87-5)

1-Octanol, with the chemical formula C₈H₁₈O, is a straight-chain alcohol belonging to the octanol family. Its CAS number, 111-87-5, uniquely identifies it as a specific chemical entity in the global database. This compound is widely recognized for its utility in various industrial and laboratory applications due to its unique physicochemical properties, such as moderate volatility and solvency characteristics. The increasing demand for high-purity alcohols in pharmaceutical formulations has further highlighted the significance of 1-Octanol in modern chemical synthesis.

The synthesis of 1-Octanol typically involves the hydrogenation of octanal or through the reduction of octanoic acid derivatives. Its production is optimized to meet stringent purity standards, making it a preferred choice in fine chemical manufacturing. The compound’s molecular structure, featuring an eight-carbon backbone with a hydroxyl group at one end, contributes to its versatility as a solvent and intermediate in organic reactions.

In recent years, 1-Octanol has garnered attention in the field of drug development for its role as a stabilizing agent and solubilizer. Its ability to enhance the solubility of poorly water-soluble compounds has been leveraged in formulating novel therapeutics. For instance, studies have demonstrated its efficacy in improving the bioavailability of certain peptides and proteins by facilitating their dissolution in non-aqueous environments. This application aligns with the broader trend toward developing more effective oral and parenteral dosage forms.

Moreover, 1-Octanol has found utility in the production of fragrances and cosmetics, where it serves as a fixative to prolong the scent of essential oils. Its low odor threshold and mild aroma make it an ideal component in perfumery and personal care products. The compound’s compatibility with other organic molecules also allows for creative formulations that meet consumer demands for long-lasting fragrance profiles.

From an environmental perspective, research into greener solvents has prompted investigations into the biodegradability and ecological impact of 1-Octanol. While it is not classified as highly toxic, its persistence in aquatic systems has been a subject of scrutiny. Efforts are underway to develop more sustainable alternatives or processes that minimize waste generation during its synthesis and utilization. These initiatives reflect the industry’s commitment to reducing its environmental footprint while maintaining high standards of product quality.

The pharmaceutical industry continues to explore novel applications for 1-Octanol, particularly in targeted drug delivery systems. Its incorporation into lipid-based nanoparticles has shown promise in enhancing drug retention and controlled release profiles. Such advancements underscore the compound’s potential to contribute to next-generation therapeutics that offer improved patient compliance and therapeutic outcomes.

In conclusion, 1-Octanol (CAS No. 111-87-5) represents a multifaceted compound with broad industrial relevance. Its role as a solvent, intermediate, and stabilizer in pharmaceuticals underscores its importance in advancing chemical innovation. As research progresses, new applications for this versatile alcohol are likely to emerge, further solidifying its position as a cornerstone of modern chemical manufacturing and drug development.